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Compound of Interest

2,5,6-Triaminopyrimidin-4-yl
Compound Name:
hydrogen sulfate

Cat. No.: B119103

This document provides a comprehensive guide for the safe handling and disposal of 2,5,6-
Triaminopyrimidin-4-yl hydrogen sulfate, tailored for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure safety and
compliance with standard laboratory practices.

Hazard Identification and Safety Precautions

2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate (CAS No: 1603-02-7) is a chemical that
requires careful handling.[1] Although its toxicological properties have not been fully
investigated, it may cause irritation to the skin, eyes, respiratory system, and gastrointestinal
tract.[1][2] Thermal decomposition can produce hazardous gases, including carbon monoxide,
carbon dioxide, and oxides of nitrogen and sulfur.[1][2][3] It is incompatible with strong oxidizing
agents.[1][2][3]

Core Safety Measures:

Always handle this chemical in a well-ventilated area, preferably within a fume hood.[1][2][3]

Avoid generating dust.[2][3][4]

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands thoroughly after handling.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b119103?utm_src=pdf-interest
https://www.benchchem.com/product/b119103?utm_src=pdf-body
https://www.benchchem.com/product/b119103?utm_src=pdf-body
https://www.benchchem.com/product/b119103?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://pim-resources.coleparmer.com/sds/02523.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://pim-resources.coleparmer.com/sds/02523.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://pim-resources.coleparmer.com/sds/02523.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://pim-resources.coleparmer.com/sds/02523.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02523.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2198922&productDescription=6-HYDRXY-245-TRIAMINOPYRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR14903_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://pim-resources.coleparmer.com/sds/02523.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8505561_EN.htm
https://pim-resources.coleparmer.com/sds/02523.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store in a tightly closed container in a cool, dry place away from incompatible substances.[1]

[2]14]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,5,6-Triaminopyrimidin-4-yl
hydrogen sulfate and its waste.

PPE Category Specification

Chemical safety goggles or glasses compliant
Eye/Face Protection with OSHA's 29 CFR 1910.133 or European
Standard EN166.[1][3][5]

Chemical-resistant, impervious gloves (e.g.,
Skin Protection nitrile rubber) and appropriate protective

clothing to prevent skin exposure.[1][5][6]

For large quantities or in case of dust formation,
Respiratory Protection use a NIOSH or European Standard EN 149
approved respirator.[1][5]

Quantitative Data

The following table summarizes key quantitative data for 2,5,6-Triaminopyrimidin-4-yl
hydrogen sulfate.

Property Value Notes

The product is water-soluble
Water Solubility 1.5 g/L at 25°C and may spread in water

systems.[5]

o 800 mg/kg (mouse, ]
Acute Toxicity (LDLo) ) ) Lowest published lethal dose.
intraperitoneal)

Experimental Protocol: Waste Disposal Procedure
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This protocol provides a step-by-step methodology for the safe segregation and disposal of
waste containing 2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate.

Materials:
e Appropriate Personal Protective Equipment (PPE)

o Designated, sealable, and clearly labeled hazardous waste containers (one for solid, one for
agueous/solvent waste)

» Spill kit (absorbent material, broom/dustpan or vacuum)
Procedure:
Step 1: Waste Segregation

e Solid Waste: Collect un-used or contaminated solid 2,5,6-Triaminopyrimidin-4-yl hydrogen
sulfate, along with contaminated items like weigh boats, filter paper, and gloves, in a
designated, robust, and sealable container labeled "Solid Hazardous Chemical Waste."

e Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a designated,
sealed, and compatible container labeled "Liquid Hazardous Chemical Waste" (e.g.,
"Agueous Waste" or "Halogenated Solvent Waste," as appropriate).

o Sharps Waste: Contaminated sharps (needles, razor blades, etc.) must be placed in a
designated sharps container.

o Empty Containers: Empty containers of the chemical must be triple-rinsed with a suitable
solvent.[7] The rinsate must be collected and disposed of as liquid hazardous waste.[7] The
rinsed container can then be disposed of according to institutional guidelines.[8]

Step 2: Spill Management
e Ensure the area is well-ventilated.[1]

o Wearing full PPE, contain and clean up spills immediately.[1]
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e For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[1][2][3][4]

 For liquid spills, use an inert absorbent material to soak up the spill, then place the absorbent
material into the solid waste container.

» Decontaminate the spill area after cleanup.
Step 3: Container Management and Labeling
o Keep waste containers tightly closed when not in use.[1][4]

o Ensure all waste containers are clearly labeled with the full chemical name ("2,5,6-
Triaminopyrimidin-4-yl hydrogen sulfate") and any other components of the waste
stream.

o Do not overfill containers.
Step 4: Final Disposal

o Store the sealed and labeled waste containers in a designated, secure, and well-ventilated
waste accumulation area.

e Waste is classified as hazardous and must be disposed of in accordance with all local,
regional, and national regulations.[2][3][5]

» Do not dispose of this chemical down the drain or in regular trash.[3][5][8] Discharge into the
environment must be avoided.[8]

» Arrange for the collection of the hazardous waste by a licensed chemical waste disposal
company.[8][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,5,6-
Triaminopyrimidin-4-yl hydrogen sulfate waste.
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Waste Generation
(2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate)

Step 1: Wear Full PPE
(Goggles, Gloves, Lab Coat)

Waste Type?

Accidental Spill Routine Lab Waste

Contain Spill Physical State?

Liquid/Dissolved

Place in 'Solid Chemical Waste'
Container

Place in appropriate
'Liquid Chemical Waste' Container

Sweep Solid or Absorb Liquid

Step 2: Place in a Labeled,
Sealed, & Compatible Container

Step 3: Arrange for Disposal
via Certified Service

Click to download full resolution via product page

Caption: Disposal workflow for 2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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